Cas no 1807038-65-8 (6-Cyano-3-ethyl-2-nitrobenzenesulfonyl chloride)

• Product Name: 6-Cyano-3-ethyl-2-nitrobenzenesulfonyl chloride
• CAS No: 1807038-65-8
• MF: C₉H₇ClN₂O₄S
• MW: 274.680879831314
• CID: 5009994
• Update Time: 2025-11-01

6-Cyano-3-ethyl-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-ethyl-2-nitrobenzenesulfonyl chloride

• Inchi： 1S/C9H7ClN2O4S/c1-2-6-3-4-7(5-11)9(17(10,15)16)8(6)12(13)14/h3-4H,2H2,1H3
• InChI Key： HKRVTHRHYIYMDG-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)C=CC(CC)=C1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 444
• XLogP3: 2.3
• Topological Polar Surface Area: 112

Additional information on 6-Cyano-3-ethyl-2-nitrobenzenesulfonyl chloride

6-Cyano-3-ethyl-2-nitrobenzenesulfonyl Chloride: A Comprehensive Overview

6-Cyano-3-ethyl-2-nitrobenzenesulfonyl chloride (CAS No. 1807038-65-8) is a highly reactive organic compound with a complex structure that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique combination of functional groups, including a cyano group, an ethyl group, a nitro group, and a sulfonyl chloride moiety. These functional groups make it versatile for various applications in chemical research and industrial processes.

The molecular structure of 6-Cyano-3-ethyl-2-nitrobenzenesulfonyl chloride is based on a benzene ring with substituents at the 2-, 3-, and 6-positions. The sulfonyl chloride group (-SO₂Cl) at the 2-position is highly electrophilic, making it reactive towards nucleophilic attacks. The cyano group (-CN) at the 6-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule. Meanwhile, the ethyl group (-CH₂CH₃) at the 3-position adds steric bulk and can modulate the electronic environment of the molecule. This combination of functional groups makes 6-Cyano-3-ethyl-2-nitrobenzenesulfonyl chloride a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 6-Cyano-3-ethyl-2-nitrobenzenesulfonyl chloride as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited to synthesize novel anti-inflammatory and anticancer agents. These findings underscore its importance in drug discovery and development.

In addition to its role in pharmaceutical chemistry, 6-Cyano-3-ethyl-2-nitrobenzenesulfonyl chloride has found applications in materials science. Its reactivity towards nucleophiles makes it a useful precursor for synthesizing advanced polymers and coatings with tailored properties. Recent advancements in polymer chemistry have demonstrated how this compound can be employed to create high-performance materials with enhanced thermal stability and mechanical strength.

The synthesis of 6-Cyano-3-Ethyl-Nitrobenzenesulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions. Common methods include Friedel-Crafts acylation followed by sulfonation and chlorination steps. The optimization of these steps is critical to ensure high yields and purity of the final product. Researchers have recently developed more efficient synthetic routes that minimize waste and improve sustainability, aligning with green chemistry principles.

From an analytical standpoint, 6-Cyano-Nitro-Ethyl-Benzenesulfonyl Chloride has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and MS. These analyses provide insights into its molecular structure, stability, and reactivity under various conditions. Such detailed characterization is essential for understanding its behavior in different chemical environments and for ensuring its safe handling in industrial settings.

In conclusion, 6-Cyano-Nitro-Ethyl-Benzenesulfonyl Chloride (CAS No. 1807038–65–8) stands out as a critical compound in contemporary chemical research due to its unique functional groups and versatile reactivity. Its applications span across pharmaceuticals, materials science, and organic synthesis, making it an indispensable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing chemical innovation is set to grow even further.